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Compound of Interest

Compound Name: H-Tyr-phe-met-arg-phe-NH2

CAS No.: 99414-63-8

Cat. No.: B3030873

Get Quote

Executive Summary & Molecule Profile
YFMRF-NH2 (Tyr-Phe-Met-Arg-Phe-amide) is a hydrophobic, basic neuropeptide belonging to

the FMRFamide-related peptide (FaRP) family. While robust in its lyophilized state, it presents

specific stability challenges in solution due to the presence of Methionine (Met) and multiple

aromatic residues.

Successful experimentation depends on preventing three primary degradation pathways:

Methionine oxidation, hydrophobic aggregation, and hydrolysis.
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Property Value / Characteristic Implication for Handling

Sequence Tyr-Phe-Met-Arg-Phe-NH₂
Met (Position 3): High

oxidation risk.[1]

Molecular Weight ~723.88 g/mol Small molecule, fast diffusion.

Isoelectric Point (pI) ~10.5 (Theoretical)
Basic. Net charge at pH 7 is

+2.

Hydrophobicity
High (3 Aromatic residues: Y,

F, F)

Prone to aggregation in neutral

aqueous buffers.

Solubility
Moderate in water; High in

acidic media

Preferred Solvent: 10% Acetic

Acid.

Core Protocols (Standard Operating Procedures)
Protocol A: Receipt & Initial Storage
The most common cause of peptide degradation is moisture absorption upon opening a cold

vial.

Arrival: The peptide typically arrives at ambient temperature.[2][3][4] This is normal for short

durations.[5]

Long-Term Storage: Immediately store the lyophilized vial at -20°C (or -80°C for storage >6

months).

Desiccation: Ensure the vial is stored inside a secondary container with active desiccant

silica.

Equilibration (CRITICAL): Before opening the vial, allow it to warm to room temperature for

at least 1 hour in a desiccator.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic peptide

powder, causing immediate hydrolysis and aggregation.

Protocol B: Reconstitution Strategy
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Do not follow a generic "dissolve in water" approach. This peptide contains Methionine and is

hydrophobic.

The "Golden Rule" for YFMRF-NH2: Avoid DMSO if possible. DMSO is a mild oxidant and can

accelerate Methionine sulfoxide formation. Use Acetic Acid as the primary solubilizer.

Step-by-Step Reconstitution:
Centrifuge: Briefly spin down the vial (5,000 x g, 10 sec) to settle the powder.

Solvent Selection:

Primary Choice: Sterile, degassed 0.1% - 10% Acetic Acid.

Mechanism: The peptide is basic.[4][6][7] Acidic pH protonates the Arginine and N-

terminus, maximizing repulsion between molecules and preventing aggregation.

Dissolution: Add the solvent to achieve a stock concentration (e.g., 1–5 mg/mL). Vortex

gently.

Oxygen Exclusion: Overlay the solution with inert gas (Argon or Nitrogen) immediately after

dissolving to protect the Methionine residue.

Protocol C: Aliquoting & Freezing
Never refreeze the bulk stock solution.

Aliquot immediately: Divide the stock solution into single-use volumes (e.g., 20 µL or 50 µL)

using sterile, low-protein-binding polypropylene tubes.

Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol to prevent crystalline

precipitate formation.

Storage: Store at -80°C. Stability is ~3 months in solution at -80°C.

Visualization: Workflows & Logic
Figure 1: Reconstitution Decision Tree

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/research-and-disease-areas/cell-and-developmental-biology-research/solubility-guidelines
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This logic gate ensures solubility while minimizing chemical damage.
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Caption: Figure 1. Step-wise solubility optimization strategy. Note the explicit avoidance of

DMSO to protect the Methionine residue.

Figure 2: Storage Lifecycle
Visualizing the critical path to prevent degradation.
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Caption: Figure 2. The lifecycle of peptide storage.[2][3][4][5][7][8][9][10] The "Warm Up" step is

the most frequently skipped, leading to moisture contamination.

Troubleshooting Guide & FAQs
Section 1: Solubility Issues
Q: I added water and the solution turned cloudy/gelatinous. Is it ruined? A: No, it is likely just

aggregated. YFMRF-NH2 is hydrophobic. In pure water (pH ~6-7), the hydrophobic interactions

between Phenylalanine (F) and Tyrosine (Y) residues can overcome the charge repulsion.

Fix: Add 10% Acetic Acid dropwise. The drop in pH will protonate the peptide, increasing

positive charge repulsion and breaking the aggregates. Sonicate briefly (5 seconds).

Q: Can I use DMSO to dissolve it? A:Not recommended. While DMSO is an excellent solvent

for hydrophobic peptides, it is a mild oxidizing agent. YFMRF-NH2 contains Methionine, which

oxidizes easily to Methionine Sulfoxide (Met(O)) in the presence of DMSO, potentially altering

biological activity. If organic solvent is absolutely required, use Acetonitrile (ACN) or DMF

instead.

Section 2: Stability & Oxidation
Q: My peptide solution has turned slightly yellow over time. Why? A: This indicates oxidation,

likely of the Tyrosine or Methionine residues.

Cause: Exposure to air or light during storage.[11][12]
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Action: Discard the solution. Oxidized peptides can act as competitive inhibitors or

antagonists, invalidating your data.

Prevention: Always purge the headspace of your stock vial with Nitrogen or Argon gas before

closing.

Q: Why do you recommend acidic buffers for storage? A: Peptides are generally most stable at

pH 5–6. At neutral or basic pH (>7.5), peptides are more susceptible to:

Racemization: Conversion of L-amino acids to D-isomers.

Deamidation: Though less of a risk here (no Asn/Gln), the C-terminal amide is more stable in

mild acid.

Microbial Growth: Acidic conditions inhibit bacterial contamination.

Section 3: Experimental Usage
Q: How do I handle the peptide for cell culture assays? A:

Make a high-concentration stock (e.g., 1 mM) in 10 mM Acetic Acid.

Dilute this stock at least 1:1000 into your cell culture media immediately before use.

The final concentration of acetic acid will be negligible and buffered by the media

(bicarbonate/HEPES), causing no toxicity to cells.

Q: I froze the stock solution, thawed it, and now activity is lower. Why? A: You likely

experienced Freeze-Thaw Shear. Repeated freezing creates ice crystals that can physically

shear the peptide or induce aggregation.

Rule: Thaw an aliquot ONCE. If you don't use it all, discard the remainder. Do not refreeze.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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